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The table below summarizes the key findings from economic evaluations of dapagliflozin for heart failure

across different countries and patient populations.

Incremental
. Patient ) Cost- . Source
Country/Region . Comparison . Conclusion
Population Effectiveness Model/Data
Ratio (ICER)
Spain Symptomatic  SoC €4,611 per Highly cost- Markov model
chronic HF QALY gained effective (DAPA-
(all EF) (ICER well HF/DELIVER
below pooled
€25,000 WTP  analysis) [1]
threshold) [2]
United HFrEF SoC Dominant (cost- Cost-effective  Markov model
Kingdom saving and more (DAPA-HF
effective) trial) [3] [4]
United States HFrEF SoC & More cost- Cost-effective  Multiple
Empagliflozin  effective than models [5]
empagliflozin
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Incremental
. Patient ) Cost- . Source
Country/Region . Comparison . Conclusion
Population Effectiveness Model/Data
Ratio (ICER)
China HFrEF SoC & More cost- Cost-effective  Multiple
Empagliflozin  effective than models [5]
empagliflozin
Thailand HFrEF SoC Not cost- Results Country-
effective in one mixed, specific
study majority show  model [5] [3]
cost-
effectiveness
South Korea HFrEF SoC More favorable Cost- Country-
(LVEF=<40%) ICER than effective, with  specific
HFpEF/HFmrEF  greater value  model [5]
in HFrEF
Portugal HF (all EF) SoC Projected Cost-saving Projection
significant cost from a model
savings from hospital (DAPA-
reduced budget HF/DELIVER
hospitalizations perspective data) [6]

Abbreviations: EF: Ejection Fraction; HF: Heart Failure; HFrEF: Heart Failure with Reduced Ejection
Fraction; HFpEF: Heart Failure with Preserved Ejection Fraction; HFmrEF: Heart Failure with mildly
reduced Ejection Fraction; SoC: Standard of Care; ICER: Incremental Cost-Effectiveness Ratio; QALY:
Quality-Adjusted Life Year; WTP: Willingness-To-Pay.

Cost-Effectiveness of Dapagliflozin for Type 2 Diabetes
(T2DM)

For T2DM, dapagliflozin also demonstrates favorable economic profiles, as shown in the table below.

© 2026 Smolecule. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12141269/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12141269/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9046576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12141269/
https://www.sciencedirect.com/science/article/pii/S0870255124002269
https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://www.smolecule.com/products/s525008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison
Specifications & Pricing

) Patient ) Key ) ) Source
Country/Setting . Comparison Economic Conclusion
Population Model/Data

Outcome

United T2DM Placebo Dominant Cost-effective Cardiff T2DM

Kingdom (high-risk) (saved £2,552 Model
and gained (DECLARE-TIMI
0.06 QALYS) 58 trial) [7] [8]

India T2DM Canagliflozin ~ Dominant More cost- ECHO model
(less effective than (Local cost &
expensive and  canagliflozin clinical data) [9]
higher QALYS)

China T2DM Metformin ICER = 10,729 Cost-effective Cardiff Diabetes
yuan per vs. metformin Model (Meta-
QALY analysis of 71

studies) [10]

Detailed Methodologies of Key Economic Evaluations

To ensure reproducibility and critical appraisal, here are the experimental protocols and methodologies from

pivotal studies.

Economic Model for Heart Failure in Spain [1] [2]

e Objective: To assess the cost-utility of dapagliflozin plus Standard of Care (SoC) versus SoC alone

for symptomatic chronic HF in Spain, including all ejection fraction types.
e Model Type: Markov model with a lifetime horizon.

e Perspective: Spanish National Health System.

¢ Clinical Data Source: Pooled individual patient data from the DAPA-HF and DELIVER randomized
controlled trials.
¢ Key Health States: The model simulated disease progression through health states defined by
patient symptoms (Kansas City Cardiomyopathy Questionnaire Total Symptom Score quartiles).
e Key Events: The model incorporated risks for hospitalization for HF, urgent HF visits, and

cardiovascular death.
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e Outcomes Measured: Costs, Life Years (LYs), Quality-Adjusted Life Years (QALYs), and the
Incremental Cost-Ultility Ratio (ICUR).

¢ Sensitivity Analysis: Probabilistic sensitivity analysis was performed, showing dapagliflozin was
cost-effective in 99.9% of simulations at a willingness-to-pay threshold of €25,000 per QALY.

This methodology is visually summarized in the following workflow:

HF Economic Evaluation Workflow

Study Population: Clinical Inputs:
Symptomatic Chronic HF Pooled DAPA-HF &
(LVEF >40% and <40%) DELIVER Trials

Economic Model:
Markov Model
(Lifetime Horizon)

Transient Events:

Health States: oo
: HF Hospitalization
KCCQ-TSS Quartiles Urgent HF Visit

(Q1-Q4) CV Death

Monthly Transitions/Event Costs & Utility

Economic Outputs:
Costs, LYs, QALYs
ICER/ICUR

Click to download full resolution via product page

Economic Model for T2DM in the United Kingdom [7] [8]

e Objective: To evaluate the cost-effectiveness of dapagliflozin versus placebo in high-risk patients
with T2DM, using direct evidence from a cardiovascular outcomes trial.

¢ Model Type: Adaptation of the Cardiff T2DM Model, a patient-level simulation model.

e Perspective: UK healthcare payer.
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¢ Clinical Data Source: Patient-level data from the DECLARE-TIMI 58 clinical trial.

e Key Feature: The model integrated extrapolated survival curves for critical events (e.g., all-cause
mortality, heart failure hospitalization, stroke) observed in the trial over a patient's lifetime.

¢ Outcomes Measured: Lifetime costs, life-years, QALYs, and ICER.

¢ Sensitivity Analysis: Extensive scenario and sensitivity analyses confirmed the robustness of
results, with dapagliflozin being "dominant” (more effective and less costly) across all analyzed
subgroups.

The core logic of this evaluation is shown below:

T2DM Economic Evaluation Logic

Trial Data Input: Risk Factors:
DECLARE-TIMI 58 HbAlc, SBP, Weight
Survival Curves (UKPDS Equations)

Simulation Model:
Cardiff T2DM Model
(Patient-Level)

Modeled Complications:
Mortality, HHF, Stroke
MI, Unstable Angina, ESKD

Result:
Dapagliflozin Dominant
(Cost Saving & QALY Gain)

Click to download full resolution via product page

Influential Factors & Subgroup Analyses

Economic evaluations consistently identify several factors that most influence cost-effectiveness:
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e Drug Price: The cost of dapagliflozin is repeatedly cited as the most sensitive parameter in models
[5] [3] [4]. A lower drug price significantly improves its cost-effectiveness profile.
¢ Clinical Event Rates: Cardiovascular mortality and the probability of HF hospitalization are key
drivers. Treatments that effectively reduce these events yield greater long-term cost savings [5] [3].
¢ Patient Subgroups:
o Ejection Fraction: The cost-effectiveness of dapagliflozin is more pronounced in patients with
HFrEF (LVEF <40%) than in those with HFmrEF or HFpEF [5].
o Diabetes Status: Dapagliflozin is often found to be more cost-effective for HF patients with
comorbid diabetes [5].

Key Takeaways for Researchers and Professionals

¢ Broad Applicability: Economic evidence supports the cost-effectiveness of dapagliflozin for HF
across diverse international healthcare systems (US, UK, Europe, Asia) and for T2DM.

¢ Head-to-Head Advantage: Some analyses suggest dapagliflozin may be more cost-effective than
empagliflozin for HFrEF in the US and China, and more cost-effective than canagliflozin for T2DM in
India [5] [9].

¢ Value Beyond HFrEF: While strongest in HFrEF, dapagliflozin is also a cost-effective option for
HFpEF/HFmrEF, as demonstrated by the Spanish analysis [1].

¢ Model Reliability: Conclusions are based on robust methodologies using high-quality, pooled data
from landmark clinical trials (DAPA-HF, DELIVER, DECLARE-TIMI 58) and validated economic
models.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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